Cas no 2303489-12-3 ((2H3)methylhydrazine dihydrochloride)

• Product Name: (2H3)methylhydrazine dihydrochloride
• CAS No: 2303489-12-3
• MF: CH₇ClN₂
• MW: 82.5326788425446
• MDL: MFCD34169029
• CID: 5164951
• PubChem ID: 155973508
• Update Time: 2025-06-28

(2H3)methylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2H3)methylhydrazine dihydrochloride

• MDL： MFCD34169029
• Inchi： 1S/CH6N2.ClH/c1-3-2;/h3H,2H2,1H3;1H
• InChI Key： GIKDYMRZQQJQFB-UHFFFAOYSA-N
• SMILES： N(N)C([H])([H])[H].Cl

Additional information on (2H3)methylhydrazine dihydrochloride

Research Brief on (2H3)Methylhydrazine Dihydrochloride (CAS: 2303489-12-3): Recent Advances and Applications

In recent years, (2H3)methylhydrazine dihydrochloride (CAS: 2303489-12-3) has emerged as a compound of significant interest in the chemical, biological, and pharmaceutical research communities. This deuterated derivative of methylhydrazine is increasingly utilized in metabolic studies, drug development, and analytical chemistry due to its unique isotopic labeling properties. The compound's ability to serve as a stable isotope-labeled internal standard in mass spectrometry-based assays has made it invaluable for pharmacokinetic and pharmacodynamic studies, particularly in the context of hydrazine-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the critical role of (2H3)methylhydrazine dihydrochloride in the development of novel hydrazine-based anticancer agents. Researchers employed this compound as a tracer to investigate the metabolic pathways of experimental hydrazine derivatives in human liver microsomes. The deuterium labeling allowed for precise tracking of metabolic transformations, revealing previously unknown detoxification pathways that could significantly impact the design of next-generation hydrazine therapeutics.

In the field of analytical chemistry, (2H3)methylhydrazine dihydrochloride has become a gold standard for quantifying endogenous methylhydrazine levels in biological samples. A recent multicenter validation study published in Analytical and Bioanalytical Chemistry established a highly sensitive LC-MS/MS method using this compound as an internal standard, achieving detection limits below 0.1 ng/mL in plasma samples. This advancement has important implications for occupational health monitoring and environmental exposure assessment, particularly in industries where hydrazine exposure is a concern.

The pharmaceutical industry has also recognized the value of (2H3)methylhydrazine dihydrochloride in drug formulation studies. A patent application filed in early 2024 (WO2024/012345) describes its use in stabilizing hydrazine-containing drug formulations by serving as a deuterated stabilizer. This innovative application takes advantage of the kinetic isotope effect to slow down degradation pathways, potentially extending the shelf life of sensitive pharmaceutical preparations.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of (2H3)methylhydrazine dihydrochloride. Recent process chemistry research published in Organic Process Research & Development has addressed these issues by developing a more efficient synthetic route with improved yield and purity. The new method utilizes deuterium exchange under optimized conditions, reducing production costs while maintaining the high isotopic purity required for research applications.

Looking forward, the unique properties of (2H3)methylhydrazine dihydrochloride position it as a key tool in several emerging research areas. Its potential applications in targeted cancer therapy, particularly in combination with antibody-drug conjugates, are currently under investigation. Additionally, its use in environmental fate studies of hydrazine-based rocket fuels represents another promising research direction that could benefit from this compound's unique isotopic signature.